Cas no 1297536-44-7 (2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan)

• Product Name: 2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan
• CAS No: 1297536-44-7
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• CID: 5148982
• Update Time: 2025-06-13

2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan
• 2-(3,4-Dichloro-phenyl)-5-(2-nitro-vinyl)-furan
• 2-(3,4-dichlorophenyl)-5-((E)-2-nitrovinyl)furan
• 2-(3,4-dichlorophenyl)-5-[(E)-2-nitroethenyl]furan

• Inchi： 1S/C12H7Cl2NO3/c13-10-3-1-8(7-11(10)14)12-4-2-9(18-12)5-6-15(16)17/h1-7H/b6-5+
• InChI Key： FSMFODSUZBJHRZ-AATRIKPKSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(/C=C/[N+](=O)[O-])O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 4.2
• Topological Polar Surface Area: 59

Additional information on 2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan

Recent Advances in the Study of 2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan (CAS: 1297536-44-7)

The compound 2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan (CAS: 1297536-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential mechanisms of action.

Recent studies have highlighted the synthetic versatility of 2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan, with improved methodologies yielding higher purity and better scalability. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an optimized three-step synthesis route starting from commercially available 3,4-dichlorobenzaldehyde, achieving an overall yield of 68% with excellent reproducibility. The nitrovinyl group at the 5-position of the furan ring has been identified as a crucial pharmacophore, contributing to both the compound's reactivity and biological activity.

In terms of biological evaluation, emerging research suggests promising antimicrobial properties against drug-resistant bacterial strains. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported significant activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC value of 2.5 μg/mL. The compound's mechanism appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies showing membrane blebbing and leakage of intracellular contents.

Perhaps most notably, several research groups have independently reported anticancer potential for this compound. In vitro screening against the NCI-60 human tumor cell line panel revealed selective cytotoxicity against colorectal cancer cell lines (HCT-116 and HT-29) with IC50 values in the low micromolar range. Mechanistic studies suggest the compound may act through multiple pathways, including inhibition of tubulin polymerization and induction of reactive oxygen species (ROS). These findings were recently corroborated by a 2024 study in the European Journal of Medicinal Chemistry.

From a structural-activity relationship perspective, computational modeling and X-ray crystallography studies have provided insights into the compound's binding interactions with biological targets. The dichlorophenyl moiety appears to contribute to hydrophobic interactions with target proteins, while the nitrovinyl group may participate in covalent bond formation with nucleophilic residues. These structural features are currently being explored for the design of analogs with improved potency and selectivity.

Despite these promising findings, challenges remain in the development of 2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan as a therapeutic agent. Pharmacokinetic studies in rodent models have revealed limited oral bioavailability (approximately 15%), likely due to first-pass metabolism. Current research efforts are focused on prodrug strategies and formulation approaches to overcome these limitations. Additionally, comprehensive toxicology studies are needed to fully evaluate the compound's safety profile.

The growing body of research on 2-(3,4-Dichlorophenyl)-5-(2-nitrovinyl)furan (CAS: 1297536-44-7) suggests it represents a valuable scaffold for further medicinal chemistry exploration. Its dual antimicrobial and anticancer activities, coupled with its relatively straightforward synthesis, make it an attractive lead compound for drug discovery programs. Future research directions likely will focus on mechanism elucidation, analog development, and preclinical evaluation of optimized derivatives.